Cas no 2287318-65-2 (2-{[(Tert-butoxy)carbonyl]amino}-4,6-difluorobenzoic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-4,6-difluorobenzoic acid
• CAS No: 2287318-65-2
• MF: C₁₂H₁₃F₂NO₄
• MW: 273.23273062706
• CID: 6245079
• PubChem ID: 165829441
• Update Time: 2025-05-22

2-{[(Tert-butoxy)carbonyl]amino}-4,6-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6734402
• 2-{[(tert-butoxy)carbonyl]amino}-4,6-difluorobenzoic acid
• 2287318-65-2
• 2-{[(Tert-butoxy)carbonyl]amino}-4,6-difluorobenzoic acid

• Inchi： 1S/C12H13F2NO4/c1-12(2,3)19-11(18)15-8-5-6(13)4-7(14)9(8)10(16)17/h4-5H,1-3H3,(H,15,18)(H,16,17)
• InChI Key： IWJXDRZITBXUDR-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C(=O)O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 273.08126422g/mol
• Monoisotopic Mass: 273.08126422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-4,6-difluorobenzoic acid

2-{[(Tert-butoxy)carbonyl]amino}-4,6-difluorobenzoic acid (CAS No: 2287318-65-2)

The compound 2-{[(Tert-butoxy)carbonyl]amino}-4,6-difluorobenzoic acid (CAS No: 2287318-65-2) is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a tert-butoxy carbonyl amino group attached to a difluorobenzoic acid backbone. The presence of the tert-butoxy carbonyl (Boc) group plays a crucial role in modulating the chemical reactivity and stability of the molecule, making it an attractive candidate for various synthetic and therapeutic applications.

Recent advancements in chemical synthesis have enabled the precise control of difluorobenzoic acid derivatives, allowing researchers to explore their potential in drug discovery and development. The Boc group, a well-known protecting group in peptide synthesis, enhances the solubility and stability of the compound during synthetic procedures. This feature is particularly advantageous in the context of fluorinated aromatic compounds, which are often challenging to synthesize due to their inherent reactivity and instability.

One of the most promising areas of research involving 2-{[(Tert-butoxy)carbonyl]amino}-4,6-difluorobenzoic acid is its application in the development of fluorinated pharmaceuticals. Fluorine atoms are known to significantly influence the pharmacokinetic properties of drugs, such as absorption, distribution, metabolism, and excretion (ADME). The strategic placement of fluorine atoms at the 4 and 6 positions of the benzoic acid ring in this compound provides a unique platform for exploring these effects. Recent studies have demonstrated that such fluorinated derivatives exhibit enhanced bioavailability and reduced toxicity compared to their non-fluorinated counterparts.

In addition to its pharmacological applications, 2-{[(Tert-butoxy)carbonyl]amino}-4,6-difluorobenzoic acid has shown potential in materials science, particularly in the development of advanced materials for electronic applications. The combination of the Boc group and fluorine atoms introduces desirable electronic properties to the molecule, making it a candidate for use in organic semiconductors and optoelectronic devices.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Key steps include the introduction of the tert-butoxy carbonyl group via amide bond formation and subsequent fluorination at specific positions on the aromatic ring. Recent innovations in catalytic methods and green chemistry have further improved the efficiency and sustainability of these synthetic pathways.

From an analytical standpoint, 2-{[(Tert-butoxy)carbonyl]amino}-4,6-difluorobenzoic acid has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure, conformational flexibility, and intermolecular interactions.

In conclusion, 2-{[(Tert-butoxy)carbonyl]amino}-4,6-difluorobenzoic acid (CAS No: 2287318-65-2) represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and materials science, positions it as a key player in future innovations within these fields.